3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide

• Molecular Formula: C24H27N3O
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide
• InChI: InChI=1S/C24H27N3O/c28-24(25-22-10-2-1-3-11-22)13-14-26-15-17-27(18-16-26)19-21-9-6-8-20-7-4-5-12-23(20)21/h1-12H,13-19H2,(H,25,28)
• InChI Key: NOGJNRXWDOJHFA-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC=CC=C2)CC3=CC=CC4=CC=CC=C43

Description

3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide, also known as NAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NAP belongs to the class of piperazine derivatives and has been studied for its biochemical and physiological effects, mechanism of action, and advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide is not fully understood, but it is believed to act by modulating the activity of various neurotransmitters in the brain such as dopamine, serotonin, and acetylcholine. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects such as improving cognitive function, reducing inflammation, and protecting neurons from oxidative stress. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide in lab experiments is its potential therapeutic applications in various diseases. This compound is also relatively easy to synthesize and has low toxicity. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide. One area of research is the development of more potent and selective this compound analogs with improved pharmacokinetic properties. Another area of research is the investigation of the long-term effects of this compound on cognitive function and neuroprotection. Additionally, the potential use of this compound in combination with other drugs for the treatment of various diseases is an area of ongoing research.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in various diseases. The synthesis of this compound involves the reaction of 1-naphthaldehyde with piperazine and N-phenylpropanamide. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the therapeutic potential of this compound and its role in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide involves the reaction of 1-naphthaldehyde with piperazine in the presence of sodium borohydride to form 4-(naphthalen-1-ylmethyl)piperazine. This intermediate is then reacted with N-phenylpropanamide in the presence of acetic acid to form this compound.

Scientific Research Applications

3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-N-phenylpropanamide has been studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia. In Alzheimer's disease, this compound has been shown to improve cognitive function and reduce the accumulation of beta-amyloid plaques in the brain. In Parkinson's disease, this compound has been shown to protect dopaminergic neurons and improve motor function. In schizophrenia, this compound has been shown to improve cognitive function and reduce symptoms such as hallucinations and delusions.